Cas no 947263-70-9 (1-(2-fluoroethyl)piperidin-4-amine)
1-(2-Fluoroethyl)piperidin-4-amine is a fluorinated piperidine derivative with potential applications in medicinal chemistry and pharmaceutical research. The incorporation of a fluoroethyl group enhances its metabolic stability and bioavailability, making it a valuable intermediate for the synthesis of bioactive compounds. Its amine functionality allows for further derivatization, enabling the development of targeted molecules for drug discovery. The compound's structural features, including the piperidine core and fluorine substitution, contribute to its utility in modulating pharmacokinetic properties. It is commonly employed in the design of CNS-active agents and receptor ligands, where fluorine atoms play a critical role in improving binding affinity and selectivity. Suitable for controlled laboratory use under appropriate safety protocols.
947263-70-9 structure
Product Name:1-(2-fluoroethyl)piperidin-4-amine
CAS No:947263-70-9
MF:C7H15FN2
MW:146.205805063248
MDL:MFCD13178878
CID:845054
PubChem ID:16748092
Update Time:2025-06-07
1-(2-fluoroethyl)piperidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-fluoroethyl)-4-Piperidinamine HCl
- 1-(2-fluoroethyl)-4-Piperidinamine
- 1-(2-Fluoroethyl)piperidin-4-amine
- 1-(2-Fluoroethyl)piperazine hydrochloride
- 1-(2-Fluoro-ethyl)-piperazine hydrochloride salt
- 1-(2-fluoroethyl)-piperidin-4-ylamine
- 1-(2-Fluoro-ethyl)-piperidin-4-ylamine
- F1907-0837
- AMY16119
- A859287
- AKOS006353053
- AS-47582
- BB 0261569
- FT-0720771
- F14436
- ZIINOCJZDVAKLR-UHFFFAOYSA-N
- SB40167
- EN300-264807
- 947263-70-9
- SCHEMBL2803853
- XMB26370
- DB-080014
- 1-(2-fluoroethyl)piperidin-4-amine
-
- MDL： MFCD13178878
- Inchi： 1S/C7H15FN2/c8-3-6-10-4-1-7(9)2-5-10/h7H,1-6,9H2
- InChI Key： ZIINOCJZDVAKLR-UHFFFAOYSA-N
- SMILES： FCCN1CCC(CC1)N
Computed Properties
- Exact Mass: 146.12200
- Monoisotopic Mass: 146.12192665g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 89.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 29.3Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 193.0±35.0 °C at 760 mmHg
- Flash Point: 70.5±25.9 °C
- PSA: 29.26000
- LogP: 1.01720
- Vapor Pressure: 0.5±0.4 mmHg at 25°C
1-(2-fluoroethyl)piperidin-4-amine Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(2-fluoroethyl)piperidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 60R0854-1g |
1-(2-Fluoro-ethyl)-piperidin-4-ylamine |
947263-70-9 | 98% | 1g |
1568.88CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 60R0854-5g |
1-(2-Fluoro-ethyl)-piperidin-4-ylamine |
947263-70-9 | 98% | 5g |
5766.69CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 60R0854-500mg |
1-(2-Fluoro-ethyl)-piperidin-4-ylamine |
947263-70-9 | 98% | 500mg |
1263.58CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 60R0854-250mg |
1-(2-Fluoro-ethyl)-piperidin-4-ylamine |
947263-70-9 | 98% | 250mg |
1060.05CNY | 2021-05-07 | |
| Chemenu | CM179754-1g |
1-(2-Fluoro-ethyl)-piperidin-4-ylamine |
947263-70-9 | 95% | 1g |
$608 | 2021-08-05 | |
| TRC | F119691-100mg |
1-(2-Fluoroethyl)-4-piperidinamine |
947263-70-9 | 100mg |
$ 115.00 | 2022-06-05 | ||
| TRC | F119691-500mg |
1-(2-Fluoroethyl)-4-piperidinamine |
947263-70-9 | 500mg |
$ 435.00 | 2022-06-05 | ||
| TRC | F119691-1g |
1-(2-Fluoroethyl)-4-piperidinamine |
947263-70-9 | 1g |
$ 660.00 | 2022-06-05 | ||
| Chemenu | CM179754-1g |
1-(2-Fluoro-ethyl)-piperidin-4-ylamine |
947263-70-9 | 95%+ | 1g |
$643 | 2023-01-09 | |
| Alichem | A129007282-1g |
1-(2-Fluoroethyl)piperidin-4-amine |
947263-70-9 | 95% | 1g |
$708.50 | 2023-08-31 |
1-(2-fluoroethyl)piperidin-4-amine Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
947263-70-9 (1-(2-fluoroethyl)piperidin-4-amine) Related Products
- 1403767-21-4(4-(3-fluoroazetidin-1-yl)piperidine;dihydrochloride)
- 1147422-28-3(4-(3-Fluoro-azetidin-1-yl)-piperidine)
- 1315497-29-0(1-(2-Fluoroethyl)piperidin-4-amine hydrochloride)
- 357935-97-8(1-Ethyl-4-piperidinamine Dihydrochloride)
- 1201694-15-6(1-(2-Fluoroethyl)piperidin-4-amine dihydrochloride)
- 1193-03-9(Boronic acid, B-(2-fluorophenyl)-)
- 120088-53-1(4-Amino-1-methylpiperidine Hydrochloride)
- 1119499-74-9(1-(2,2-Difluoroethyl)piperidin-4-amine)
- 45705-52-0(Piperidine, 1-(2-fluoroethyl)-)
- 149326-37-4(4-amino-1-butylpiperidine dihydrochloride)
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
